2-(4-(methylsulfonyl)phenyl)-N-(naphtho[2,1-d]thiazol-2-yl)acetamide

• IUPAC Name: N-benzo[g][1,3]benzothiazol-2-yl-2-(4-methylsulfonylphenyl)acetamide
• InChI: InChI=1S/C20H16N2O3S2/c1-27(24,25)15-9-6-13(7-10-15)12-18(23)22-20-21-17-11-8-14-4-2-3-5-16(14)19(17)26-20/h2-11H,12H2,1H3,(H,21,22,23)
• InChI Key: WSLZNYOIBBZODY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)CC(=O)NC2=NC3=C(S2)C4=CC=CC=C4C=C3
• Molecular Formula: C20H16N2O3S2
• Molecular Weight: 396.5 g/mol

Description

Synthesis Analysis

This involves understanding the methods used to synthesize the compound. It includes the starting materials, reaction conditions, catalysts used, and the steps involved in the synthesis process.

Molecular Structure Analysis

This involves studying the compound’s molecular structure, including its atomic arrangement and bonding. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes understanding the reaction mechanisms, the products formed, and the conditions under which the reactions occur.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, stability, reactivity, and other relevant properties.

Scientific Research Applications

Cyclooxygenase-2 Inhibitors

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Anti-inflammatory Activity

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Ulcerogenic Liability

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In Silico ADME Prediction

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Synthesis of Naphtho[2,1-d]oxazoles

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Construction of Bioactive Molecules

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Mechanism of Action

Target of Action

The primary targets of this compound are the cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2) enzymes . These enzymes play a crucial role in the inflammatory process by catalyzing the biotransformation of arachidonic acid (AA) in the cell membrane to produce prostaglandins (PGs) and leukotrienes (LTs) .

Mode of Action

The compound acts as an inhibitor of COX-1 and COX-2 . By inhibiting these enzymes, it reduces the production of key pro-inflammatory mediators, prostaglandins (PGs) . This results in the alleviation of inflammation and associated symptoms such as pain and fever .

Biochemical Pathways

The compound affects the arachidonic acid (AA) pathway . In the presence of COX enzymes, AA is converted into prostaglandins and leukotrienes, which are key mediators of inflammation . By inhibiting COX enzymes, the compound disrupts this pathway, reducing the production of these inflammatory mediators .

Pharmacokinetics

The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties have been predicted in silico . .

Result of Action

The inhibition of COX enzymes by the compound leads to a reduction in the production of prostaglandins . This results in the alleviation of inflammation and associated symptoms such as pain and fever . Furthermore, the compound has shown good anti-inflammatory activity in vivo .

Safety and Hazards

This involves understanding the safety measures needed when handling the compound and the potential hazards it may pose. It includes its toxicity, flammability, environmental impact, and other safety-related aspects.

Future Directions

This involves discussing potential future research directions. It could include potential applications, modifications to improve its properties or efficacy, or other areas of interest.